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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 113255-70-2

Cat. No.: B15550405

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling CI Vat Green 1 (CAS No. 128-58-5).

The following procedures are based on established best practices for handling chemical

powders and dyes.

Hazard Identification and GHS Classification
CI Vat Green 1 may cause irritation to the eyes, skin, and respiratory system.[1][2] While some

reports indicate it does not meet GHS hazard criteria, a significant portion of notifications to the

ECHA C&L Inventory report it as causing serious eye irritation.[3] The chemical, physical, and

toxicological properties have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is mandatory to prevent

exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or protective

eyeglasses.[2][4][5]

To protect against airborne

particles and accidental

splashes.

Hand Protection

Chemically resistant gloves

such as nitrile or neoprene.[4]

[5][6]

Prevents direct skin contact,

which can cause irritation or

allergic reactions.[4]

Respiratory Protection

A NIOSH-approved respirator

with P95 (US) or P1 (EU EN

143) particle filters for

nuisance exposures. For

higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[1]

Inhalation of dust must be

prevented as it may cause

respiratory irritation.[1][5]

Protective Clothing

A lab coat or chemical-

resistant apron is essential.[4]

[6] For larger quantities or

when there is a higher risk of

dust generation, disposable

coveralls are recommended.[6]

Protects skin and clothing from

spills and splashes.

Footwear

Closed-toe shoes are

mandatory in a laboratory

setting.[6]

Provides protection against

spills and falling objects.

Engineering Controls
Engineering controls are the first line of defense in minimizing exposure.
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Control Type Specification Rationale

Ventilation

Always handle CI Vat Green 1

powder in a well-ventilated

area. A certified chemical fume

hood is the preferred primary

engineering control.[2][6]

Minimizes inhalation exposure

to the powder.

Safety Stations

Emergency showers and eye

wash stations should be

readily available.[5]

To provide immediate

decontamination in case of

accidental exposure.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly and that the

chemical fume hood is functioning properly.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to contain any dust.[2] Use gentle scooping and pouring techniques to avoid generating

dust.[4][6]

Solution Preparation: If preparing a solution, add the powder slowly to the solvent to prevent

splashing.

Storage: Store CI Vat Green 1 in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2][6][7] Keep containers tightly

closed and clearly labeled.[2][6]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing. If

irritation develops or persists, seek medical

attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Disposal Plan
Waste Collection: Collect all waste materials, including unused dye, contaminated PPE, and

cleaning materials, in a designated, sealed, and clearly labeled hazardous waste container.

[6]

Disposal Method: Do not let the product enter drains.[1] Dispose of the waste through a

licensed professional waste disposal service.[1] Chemical incineration with an afterburner

and scrubber is a recommended method.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of CI
Vat Green 1.
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Preparation
- Verify fume hood function

- Don appropriate PPE

Handling in Fume Hood
- Gentle scooping/pouring

- Avoid dust generation

Storage
- Cool, dry, ventilated area
- Tightly sealed container
- Away from incompatibles

Store unused material

Spill Response
- Evacuate area

- Wear appropriate PPE
- Contain and clean up

If spill occurs

Exposure Event
- Follow First Aid Measures

If exposure occurs

Waste Disposal
- Collect in labeled container

- Use licensed disposal service
- Do not drain

Dispose of waste

End of Process

Dispose of spill cleanup materials

Review procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of CI Vat Green 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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